2-(cis-2,6-Dimethylpiperidin-1-yl)ethanamine

• Molecular Formula: C9H20N2
• Molecular Weight: 156.27 g/mol
• IUPAC Name: 2-[(2S,6R)-2,6-dimethylpiperidin-1-yl]ethanamine
• InChI: InChI=1S/C9H20N2/c1-8-4-3-5-9(2)11(8)7-6-10/h8-9H,3-7,10H2,1-2H3/t8-,9+
• InChI Key: DQQHMRVHTMHDGE-DTORHVGOSA-N
• Isomeric SMILES: C[C@@H]1CCC[C@@H](N1CCN)C
• Canonical SMILES: CC1CCCC(N1CCN)C

Description

2-(cis-2,6-Dimethylpiperidin-1-yl)ethanamine is a useful research compound. Its molecular formula is C9H20N2 and its molecular weight is 156.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of nitrile 279 (3.13 g, 20.6 mmol) and Raney Nickel (50% w/w suspension in water, ca. 2 mL) in EtOH (30 mL) and cNH3 (2 mL) was stirred under H2 (60 psi) for 5 h. The suspension was filtered through Celite, washed with EtOH (3×10 mL) and the solvent evaporated to give diamine 280 (2.52 g, 78%) as a colourless oil which was used without further purification: 1H NMR δ 2.71-2.76 (m, 2H, CH2N), 2.63-2.68 (m, 2H, CH2N), 2.41-2.47 (m, 2H, 2×CH), 1.49-1.55 (m, 2H, CH2), 1.43 (br s, 2H, NH2), 1.25-1.42 (m, 4H, 2×CH2), 1.11 (d, J=6.3 Hz, 6H, 2×CH3); MS m/z 157 (MH+, 100%).